Cas no 478403-55-3 (4-Fluorobiphenyl-3-amine)

• Product Name: 4-Fluorobiphenyl-3-amine
• CAS No: 478403-55-3
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• MDL: MFCD14701577
• CID: 3996972
• PubChem ID: 46314628
• Update Time: 2025-04-22

4-Fluorobiphenyl-3-amine Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-amine, 4-fluoro-
• 4-Fluoro[1,1'-biphenyl]-3-amine
• EN300-1142070
• 4-fluoro-[1,1'-biphenyl]-3-amine
• D82991
• SCHEMBL3790222
• 4-fluorobiphenyl-3-amine
• 2-fluoro-5-phenylaniline
• 478403-55-3
• A1-30256
• MFCD14701577
• BS-16889
• CS-0156459
• AKOS022301053
• DB-396962
• 3-amino-4-fluorobiphenyl
• 4-fluoro-(1,1'-biphenyl)-3-amine
• DUA40355
• 880-447-3
• 4-Fluorobiphenyl-3-amine

• MDL： MFCD14701577
• Inchi： 1S/C12H10FN/c13-11-7-6-10(8-12(11)14)9-4-2-1-3-5-9/h1-8H,14H2
• InChI Key： IUFZECBBDNMEEE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 187.079727485g/mol
• Monoisotopic Mass: 187.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives